Interfacing NiV layered double hydroxide with sulphur-doped g-C3N4 as a novel electrocatalyst for enhanced hydrogen evolution reaction through Volmer–Heyrovský mechanism†

Energy Advances Pub Date: 2023-07-25 DOI: 10.1039/D3YA00287J

Abstract

The exploration of non-noble-metal-based catalysts for the hydrogen evolution reaction (HER) is important for the green synthesis of hydrogen via electrochemical water splitting. Graphitic carbon nitride (g-C3N4) is a widely studied photocatalyst for the HER; however, its intrinsic catalytic activity is poor. In the present study, bare and S-doped g-C3N4 were combined with the less explored NiV layered double hydroxide (LDH) and their performance for electrochemical HER catalysis was studied. The fused layers of the composites result in a higher specific surface area and expose a higher number of active centres for better catalytic activity. The composite of sulphur-doped g-C3N4 and the NiV LDH showed the least overpotential in comparison with its counterparts, with commendable stability during continuous operation for 8 h. The kinetics of the HER are enhanced by compositing g-C3N4 with the NiV LDH, as indicated by the Tafel slope of 79 mV dec−1 and impedance spectroscopy analysis. This study proposes a novel g-C3N4/NiV LDH-based composite for the HER and gives a comprehensive analysis of the catalytic mechanism in the prepared catalysts.

Graphical abstract: Interfacing NiV layered double hydroxide with sulphur-doped g-C3N4 as a novel electrocatalyst for enhanced hydrogen evolution reaction through Volmer–Heyrovský mechanism
Interfacing NiV layered double hydroxide with sulphur-doped g-C3N4 as a novel electrocatalyst for enhanced hydrogen evolution reaction through Volmer–Heyrovský mechanism†
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